Cas no 1251195-15-9 (Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester)

• Product Name: Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester
• CAS No: 1251195-15-9
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5822810
• PubChem ID: 53418808
• Update Time: 2025-06-15

Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester
• EN300-6508183
• 5-Aminomethyl-2-chloro-benzoic acid ethyl ester
• ethyl 5-(aminomethyl)-2-chlorobenzoate
• WWPYCCFQICYTEN-UHFFFAOYSA-N
• 1251195-15-9
• SCHEMBL1671454

• Inchi： 1S/C10H12ClNO2/c1-2-14-10(13)8-5-7(6-12)3-4-9(8)11/h3-5H,2,6,12H2,1H3
• InChI Key： WWPYCCFQICYTEN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(CN)=CC=C1Cl

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 325.9±32.0 °C(Predicted)
• pka: 8.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester

Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester (CAS No. 1251195-15-9): A Comprehensive Overview

Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester, identified by its CAS number 1251195-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines a benzoic acid core with substituents that enhance its potential applications in drug development and material science. The ethyl ester functionality and the presence of both an amino and a chloro group make this molecule a versatile intermediate for synthesizing more complex pharmacophores.

The structural motif of Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester is of particular interest due to its ability to participate in various chemical reactions that are pivotal in medicinal chemistry. The benzoic acid moiety is well-known for its role as a precursor in the synthesis of numerous pharmaceuticals, while the ethyl ester group introduces flexibility and reactivity that can be exploited in further derivatization. The amino group at the 5-position and the chloro group at the 2-position provide additional handles for chemical modification, making this compound a valuable building block in the construction of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new derivatives of benzoic acid-based compounds due to their demonstrated biological activity. Studies have highlighted the potential of such derivatives as intermediates in the synthesis of anti-inflammatory, antimicrobial, and anticancer agents. The presence of both polar and non-polar functional groups in Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester allows it to interact with biological targets in multiple ways, enhancing its pharmacological profile.

One of the most compelling aspects of Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. The ability to modify the structure at various positions allows for fine-tuning of biological activity, making this compound an indispensable tool in drug discovery pipelines.

The ethyl ester group in Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester is particularly noteworthy as it can be hydrolyzed to yield a corresponding carboxylic acid derivative under mild conditions. This transformation is often employed to improve solubility or to introduce additional functional groups for further chemical manipulation. The amino group also offers opportunities for conjugation with other biomolecules, such as peptides or nucleotides, expanding its utility in biopharmaceutical applications.

The chloro substituent at the 2-position adds another layer of reactivity to this molecule. Chlorinated benzoic acids are frequently used as intermediates in the synthesis of heterocyclic compounds, which are known for their diverse biological activities. By leveraging palladium-catalyzed cross-coupling reactions, researchers can introduce aryl or vinyl groups at the position adjacent to the chloro substituent, creating structurally diverse derivatives with tailored properties.

In academic research circles, Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester has been explored as a key intermediate in the development of novel antimicrobial agents. The combination of hydrophobic and hydrophilic regions within its structure allows it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary studies have shown promising results when this compound is incorporated into formulations designed to combat resistant bacterial strains.

The pharmaceutical industry has also shown interest in this compound due to its potential application in treating inflammatory diseases. By modifying the structure further, researchers aim to develop selective inhibitors that target specific inflammatory pathways without causing unwanted side effects. The versatility of Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester makes it an attractive candidate for such endeavors.

Beyond pharmaceutical applications, this compound has found utility in material science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems or as a component in functional materials. The tunable reactivity of its functional groups allows for precise control over material properties, making it a valuable asset in designing advanced materials with specific functionalities.

The synthesis of Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions followed by esterification steps to introduce the ethyl ester group. Advanced techniques such as flow chemistry have also been employed to optimize reaction conditions and improve yields.

In conclusion, Benzoic acid, 5-(aminomethyl)-2-chloro-, ethyl ester, with its CAS number 1251195-15-9, represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate for synthesizing novel pharmaceuticals and advanced materials. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further.